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Compound of Interest

Compound Name: Pyridine-4-boronic acid

Cat. No.: B027302 Get Quote

Pyridine-4-boronic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

applications of pyridine-4-boronic acid. It is intended to be a valuable resource for

researchers, scientists, and professionals involved in drug development and organic synthesis.

Core Chemical Properties
Pyridine-4-boronic acid is a versatile organic compound that serves as a key building block in

various chemical transformations, most notably in palladium-catalyzed cross-coupling

reactions.[1][2][3] It is a white to off-white or light orange granular powder.[1] This compound is

soluble in water and polar organic solvents.[1]
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Property Value Source

Molecular Formula C₅H₆BNO₂ [4][5]

Molecular Weight 122.92 g/mol [4][5]

Melting Point >300 °C [2][6]

pKa 7.59 ± 0.10 (Predicted) [1]

Appearance

White to off-white/light orange

crystalline solid/granular

powder

[1]

Solubility
Soluble in water and polar

organic solvents
[1]

Storage Temperature 0-6°C [1]

Molecular Structure
The structure of pyridine-4-boronic acid features a pyridine ring substituted with a boronic

acid group at the 4-position. This unique arrangement imparts its specific reactivity and utility in

organic synthesis.

Figure 1: Chemical Structure of Pyridine-4-boronic Acid

Experimental Protocols
Synthesis of Pyridine-4-boronic Acid from 4-
Bromopyridine
This protocol outlines a common laboratory-scale synthesis of pyridine-4-boronic acid.

Materials:

4-Bromopyridine

Anhydrous deoxytetrahydrofuran (THF)

n-Butyllithium (n-BuLi) solution (e.g., 2.2 M in hexanes)
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Trimethyl borate

2 M Hydrochloric acid (HCl)

Hexane

Argon gas supply

Schlenk flask (200 mL)

Low-temperature reactor or bath (capable of maintaining -78 °C)

Standard glassware for reaction workup and purification

Procedure:[4]

Reaction Setup: Under an argon atmosphere, place 4-bromopyridine (1.5 g, 10 mmol) into a

200 mL Schlenk flask. Add 40 mL of anhydrous deoxytetrahydrofuran.

Lithiation: Cool the reaction mixture to -78 °C using a low-temperature bath. Slowly add 5 mL

(11 mmol) of n-butyllithium solution dropwise. Maintain the reaction at this temperature for 1

hour.

Borylation: To the same reaction mixture, add 4 mL of trimethyl borate and continue the

reaction at -78 °C for another hour.

Warming and Quenching: After the second hour, slowly warm the reaction mixture to room

temperature and stir overnight. Quench the reaction by adding a 2 mol/L hydrochloric acid

solution.

Purification: Purify the product by recrystallization from hexane to yield pyridine-4-boronic
acid hydrochloride.
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Synthesis Workflow of Pyridine-4-boronic Acid

Start: 4-Bromopyridine in anhydrous THF under Argon

Cool to -78°C

Add n-Butyllithium dropwise
(1 hour at -78°C)

Add Trimethyl borate
(1 hour at -78°C)

Warm to Room Temperature
(Stir overnight)

Quench with 2M HCl

Recrystallize from Hexane

End: Pyridine-4-boronic acid hydrochloride

Click to download full resolution via product page

Figure 2: Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b027302?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Organic Synthesis
Pyridine-4-boronic acid is a crucial reagent in organic synthesis, particularly in the formation

of carbon-carbon bonds through the Suzuki-Miyaura coupling reaction.[1][2][3] This reaction is

widely used in the pharmaceutical and agrochemical industries for the synthesis of complex

molecules, including biaryls and various heterocyclic compounds with significant biological

activities.[1][7]

The Suzuki-Miyaura Coupling Reaction
The Suzuki-Miyaura coupling involves the reaction of an organoboron compound (like

pyridine-4-boronic acid) with an organohalide in the presence of a palladium catalyst and a

base.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b027302?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/pyridine-4-boronic-acid-dic9220.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7220144.htm
https://www.chemicalbook.com/article/what-is-pyridine-4-boronic-acid-.htm
https://www.guidechem.com/encyclopedia/pyridine-4-boronic-acid-dic9220.html
https://www.guidechem.com/question/how-to-apply-and-prepare-pyrid-id147245.html
https://www.benchchem.com/product/b027302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Suzuki-Miyaura Coupling Catalytic Cycle

Pd(0)L_n

Oxidative Addition
(R'-X)

R'-Pd(II)L_n-X

Transmetalation
(R-B(OR)2 + Base)

R'-Pd(II)L_n-R

Reductive Elimination

Catalyst Regeneration

R-R'

Click to download full resolution via product page

Figure 3: Suzuki-Miyaura Coupling Cycle
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Safety and Handling
Pyridine-4-boronic acid is considered hazardous and should be handled with appropriate

safety precautions. It may be harmful if swallowed and can cause skin and eye irritation.[5][8]

Inhalation may lead to respiratory irritation.[5][8]

Precautionary Measures:[8][9]

Wash hands and any exposed skin thoroughly after handling.

Wear protective gloves, clothing, eye, and face protection.

Use only in a well-ventilated area.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

First-Aid Measures:[8][10]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Get medical attention if irritation occurs.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

Ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.

Storage:[1][9]

Store in a well-ventilated place.

Keep the container tightly closed.

Store locked up.

Recommended storage temperature is between 0-6°C.[1]
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In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[10]

Firefighters should wear self-contained breathing apparatus.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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